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Compound of Interest

Compound Name: N-Desmethyl Regorafenib-d3

Cat. No.: B12429808

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of N-
Desmethyl Regorafenib-d3. Adherence to these procedures is critical to ensure personnel

safety and environmental protection. The information is based on the hazardous properties of

the parent compound, regorafenib, and established best practices for laboratory chemical

waste management.

Hazard and Safety Data Summary
N-Desmethyl Regorafenib-d3 should be handled with the same precautions as its non-

deuterated parent compound, regorafenib. Regorafenib is classified with significant health and

environmental hazards.[1][2]
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Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral) Harmful if swallowed.[1]

P270: Do not eat, drink or

smoke when using this

product.[2] P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Reproductive Toxicity

May damage fertility or the

unborn child. May cause harm

to breast-fed children.[1]

P203: Obtain, read and follow

all safety instructions before

use.[2] P263: Avoid contact

during pregnancy and while

nursing.[2]

Specific Target Organ Toxicity

(Repeated Exposure)

Causes damage to organs

through prolonged or repeated

exposure.[1]

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[2]

Aquatic Hazard (Acute &

Chronic)

Very toxic to aquatic life with

long lasting effects.[1][2]

P273: Avoid release to the

environment.[2]

Experimental Protocol: Disposal of N-Desmethyl
Regorafenib-d3
This protocol outlines the step-by-step procedure for the safe disposal of N-Desmethyl
Regorafenib-d3 waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and

safety glasses or goggles.[3]

2. Waste Segregation:

Solid Waste:
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Collect unused or expired N-Desmethyl Regorafenib-d3 powder in its original container

or a clearly labeled, sealed waste container.

Dispose of contaminated items such as weigh boats, pipette tips, and gloves in a

designated, sealed plastic bag or container labeled "Hazardous Chemical Waste" and

"Toxic".

Liquid Waste:

Collect all solutions containing N-Desmethyl Regorafenib-d3 in a dedicated, sealed, and

clearly labeled waste container. The container should be made of a material compatible

with the solvents used.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Sharps Waste:

Needles, syringes, or other contaminated sharps must be disposed of in a designated

sharps container.

3. Spill Management:

In case of a spill, cordon off the area.[4]

For small spills, carefully sweep up solid material, trying to avoid dust formation, and place it

in a sealed container for disposal.[3]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with an appropriate solvent and then soap and water. Collect all cleaning

materials as hazardous waste.

Ensure adequate ventilation during cleanup.[3]

4. Labeling and Storage of Waste:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"N-Desmethyl Regorafenib-d3," and the associated hazards (e.g., "Toxic," "Reproductive

Hazard," "Environmental Hazard").

Store waste containers in a designated, secure secondary containment area away from

incompatible materials.[3]

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed chemical waste disposal contractor.

Do not dispose of N-Desmethyl Regorafenib-d3 down the drain or in regular trash.[2] This

is crucial to prevent release into the environment, where it is highly toxic to aquatic life.[1][2]

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of N-Desmethyl Regorafenib-d3.
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Caption: Workflow for the safe disposal of N-Desmethyl Regorafenib-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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